BE“GHE Foundational & Exploratory

Check Availability & Pricing

1-lododecane: A Comprehensive Safety and
Handling Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-lododecane

Cat. No.: B1670042

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data for 1-
iododecane, a versatile alkyl iodide used in a variety of organic synthesis applications.
Understanding the potential hazards and proper handling procedures is paramount for ensuring
laboratory safety and the integrity of research. This document synthesizes information from
safety data sheets (SDS), regulatory guidelines, and scientific literature to provide a detailed
resource for professionals working with this compound.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 1-iododecane is the
foundation of its safe handling and use. This data is crucial for designing experiments,
understanding its behavior under various conditions, and planning for potential emergencies.
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Property Value Source(s)
Molecular Formula CioH21l [PubChem]
Molecular Weight 268.18 g/mol [PubChem]
Appearance Colorless to light yellow liquid [PubChem]
Boiling Point 132 °C at 15 mmHg [Sigma-Aldrich][1]
Melting Point -16 °C [LookChem][2]
Density 1.257 g/mL at 25 °C [Sigma-Aldrich][1]
Vapor Pressure 0.01 mmHg at 20 °C [PubChem]

Flash Point

> 110 °C (> 230 °F)

[Thermo Fisher Scientific][2]

Refractive Index

n20/D 1.485 (lit.)

[Sigma-Aldrich][1]

Solubility

Immiscible with water.

[LookChem][2]

Stability

Stable under normal

conditions; light sensitive.

[Thermo Fisher Scientific][3]

Toxicological Information

1-lododecane is classified as an irritant and presents acute toxicity concerns. The following

table summarizes the available toxicological data.

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.fishersci.com/store/msds?partNumber=AC250091000&countryCode=US&language=en
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.fishersci.com/store/msds?partNumber=AC250091000&countryCode=US&language=en
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.fishersci.com/store/msds?partNumber=AC250091000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC330360250&countryCode=US&language=en
https://www.benchchem.com/product/b1670042?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Endpoint Value Species Source(s)

o 4,550 mg/kg
Acute Toxicity (LD50) ] Mouse [PubChem]
(Intraperitoneal)

: L Causes skin irritation
Skin Irritation N/A [PubChem]
(Category 2)

Causes serious eye

Eye Irritation irritation (Category N/A [PubChem][4]
2A)
_ o May cause respiratory
Respiratory Irritation T N/A [PubChem]
irritation

Mechanism of Irritation

The irritant effects of 1-iododecane are attributed to its chemical reactivity as an alkyl halide.
Alkyl halides can act as alkylating agents, reacting with nucleophilic functional groups present
in biological macromolecules such as proteins and DNA. This covalent modification can disrupt
cellular processes and trigger inflammatory responses, leading to the observed skin and eye
irritation.[5] The lipophilic nature of the decyl chain facilitates its penetration through the skin's
lipid barrier, allowing it to reach viable cells in the epidermis and dermis and elicit an irritant
response.

Hazard Identification and Classification

1-lododecane is classified under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS). The following table outlines its hazard statements.

GHS Hazard Statement Description

H315 Causes skin irritation.

H319 Causes serious eye irritation.
H335 May cause respiratory irritation.
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Experimental Protocols for Safety Assessment

The safety data presented in this guide are derived from standardized experimental protocols.
The following sections detail the methodologies for key toxicological and physical hazard
assessments.

Acute Toxicity - Intraperitoneal LD50 Determination

The intraperitoneal LD50 value for 1-iododecane in mice was likely determined using a
method similar to the OECD Guidelines for the Testing of Chemicals, such as the Up-and-Down
Procedure (UDP).[6][7]

Methodology:

o Animal Selection: Healthy, young adult mice of a single sex (typically females) are used.[6]
The animals are acclimatized to laboratory conditions before the study.

e Dose Preparation: 1-lododecane is prepared in a suitable vehicle if necessary.

e Dose Administration: A single dose of the test substance is administered via intraperitoneal
injection.[8]

e Procedure: The study follows a sequential dosing scheme. A single animal is dosed, and the
outcome (survival or death) determines the dose for the next animal (a higher dose after
survival, a lower dose after death).[6]

o Observation Period: Animals are observed for signs of toxicity and mortality for up to 14 days
after administration.[8]

o LD50 Calculation: The LD50 value is calculated from the results of the sequential dosing
using statistical methods, such as the method of Miller and Tainter.[8]
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Caption: Workflow for Intraperitoneal LD50 Determination.

Skin Irritation Assessment

The skin irritation potential of 1-iododecane is determined in accordance with OECD Test
Guideline 439, which utilizes a reconstructed human epidermis (RhE) model.

Methodology:

Tissue Preparation: Commercially available RhE models are equilibrated in a cell culture
incubator.

o Application of Test Substance: A defined amount of 1-iododecane is applied directly to the
surface of the RhE tissue.

o Exposure and Post-Incubation: After a specific exposure period, the tissues are rinsed and
incubated in fresh medium for a recovery period.

 Viability Assessment: Tissue viability is measured using a cell viability assay, such as the
MTT assay. This assay quantifies the metabolic activity of viable cells.

o Classification: The substance is classified as a skin irritant if the tissue viability is reduced
below a certain threshold (e.g., < 50%).
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Caption: In Vitro Skin Irritation Test Workflow.

Eye Irritation Assessment

The serious eye irritation potential of 1-iododecane is determined following OECD Test
Guideline 405.

Methodology:
e Animal Selection: Healthy, young adult albino rabbits are typically used.

o Application: A single dose of 1-iododecane is applied to the conjunctival sac of one eye of
the animal. The other eye serves as a control.

» Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) after
application.

e Scoring: Ocular lesions (corneal opacity, iritis, conjunctival redness, and chemosis) are
scored to evaluate the degree of irritation.

» Classification: The substance is classified based on the severity and reversibility of the
observed eye lesions.

Flash Point Determination

The flash point of 1-iododecane is determined using a method such as the Cleveland open-
cup method.

Methodology:
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o Apparatus: A Cleveland open-cup apparatus, consisting of a brass test cup, a heating plate,
and an ignition source, is used.

e Procedure: The test cup is filled with 1-iododecane. The substance is heated at a controlled
rate.

« Ignition Test: At regular temperature intervals, a test flame is passed over the surface of the
liquid.

o Flash Point: The flash point is the lowest temperature at which the vapors of the substance
ignite briefly upon application of the test flame.

Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to minimize the risks
associated with 1-iododecane.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[3]
o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If
inhalation of vapors is possible, use a NIOSH/MSHA-approved respirator.[3]

Handling Procedures

» Avoid contact with skin, eyes, and clothing.[3]
e Avoid breathing vapors or mists.
» Wash hands thoroughly after handling.

o Keep away from heat, sparks, and open flames.

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]
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» Protect from direct sunlight and light exposure, as 1-iododecane is light-sensitive.[3]
» Store away from incompatible materials such as strong oxidizing agents and strong bases.[3]

e A small amount of copper chip may be added as a stabilizer.[9]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures

Click to download full resolution via product page

Caption: First-Aid Measures for 1-lododecane Exposure.

Fire-Fighting Measures

e Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
alcohol-resistant foam.[3]

e Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide,
carbon dioxide, and hydrogen iodide.[3]
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o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

Click to download full resolution via product page

Caption: Spill Management Workflow for 1-lododecane.

Disposal Considerations

Dispose of 1-iododecane and contaminated materials in accordance with local, regional, and
national regulations. Chemical waste generators must determine whether a discarded chemical
is classified as a hazardous waste.[2]

This guide is intended to provide comprehensive safety information for 1-iododecane. It is not
a substitute for a thorough review of the substance-specific Safety Data Sheet (SDS) and
adherence to all institutional and regulatory safety protocols. Always prioritize safety in the
laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-lododecane: A Comprehensive Safety and Handling
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670042#1-iododecane-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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